
Pharmacological Profile & Causality of Design

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Galantide (M15)

Cat. No.: B10795280

Get Quote

Galantide (M15) (CAS: 138579-66-5) is a synthetic chimeric peptide composed of Galanin(1-

13) and Substance P(5-11) amide[1].

The Causality of its Structure: Why engineer a chimera? The N-terminal Galanin(1-13)

sequence provides the necessary pharmacophore for high-affinity docking into the GalR1 and

GalR2 binding pockets. However, by fusing it to the Substance P(5-11) fragment, the peptide

sterically hinders the conformational shift required for G-protein coupling. This traps the

receptor in an inactive state, effectively establishing competitive antagonism and preventing the

endogenous galanin-mediated inhibition of insulin secretion[1].

Quantitative Binding & Activity Profile
Understanding these metrics is critical for accurate dosing and recognizing the environmental

risk of improper disposal.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b10795280#bc-rfq
https://www.benchchem.com/product/b10795280/docs?utm_src=pdf-body#pharmacological-profile-causality-of-design
https://pubmed.ncbi.nlm.nih.gov/1376272/
https://pubmed.ncbi.nlm.nih.gov/1376272/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10795280?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Receptor / Target
Binding Affinity (
KD​or Ki​)

Functional Activity
( IC50​)

Biological Effect

Galanin Receptors

(Rat Hypothalamus)

< 0.1 nM & ~6.0 nM

(Two classes)
N/A

High-affinity target

docking[2]

Substance P

Receptors
~40.0 nM N/A

Secondary target

binding[2]

Glucose-Induced

Insulin Secretion
N/A 1.0 nM

Antagonizes galanin-

mediated inhibition[1]

Potassium ( K+ )

Conductance
N/A 4.0 nM

Antagonizes galanin-

induced increase[2]

Mechanistic Pathway Visualization
To fully grasp why Galantide must be handled with care, we must visualize its mechanism of

action at the cellular level.
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Caption: Galantide (M15) antagonism of GalR signaling to restore glucose-induced insulin

secretion.

Standardized Experimental Workflows
A self-validating protocol ensures that failure at any step is immediately detectable, preventing

the generation of compromised data.

Protocol A: Preparation and Handling of Galantide
Solutions

Equilibration: Allow the lyophilized Galantide vial to reach room temperature in a desiccator

before opening.
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Causality: Peptides are highly hygroscopic. Opening a cold vial introduces atmospheric

condensation, which accelerates the hydrolytic degradation of the peptide bonds,

destroying your active compound.

Reconstitution: Dissolve the peptide in sterile, distilled water (for the TFA salt form) and dilute

with your assay buffer containing 0.01% Bovine Serum Albumin (BSA)[2].

Causality: The Substance P fragment of Galantide is highly lipophilic. Without a carrier

protein like BSA, the peptide will rapidly adsorb to the plastic walls of microcentrifuge

tubes, leading to artificially low dosing and irreproducible results.

Aliquotting: Divide immediately into single-use aliquots and store at -20°C.

Causality: Repeated freeze-thaw cycles cause ice-crystal shearing and localized pH shifts

that denature the chimeric structure.

Protocol B: In Vitro Pancreatic Islet Insulin Secretion
Assay

Isolation: Isolate mouse pancreatic islets and culture in standard RPMI medium.

Pre-incubation: Pre-incubate islets with Galantide (1-10 nM) for 30 minutes.

Causality: Galantide must fully occupy the GalR1/GalR2 pockets before the endogenous

agonist is introduced to establish a robust competitive blockade.

Challenge: Introduce Galanin (10 nM) alongside high glucose (16.7 mM) to stimulate insulin

secretion[1].

Quantification: Quantify insulin release via ELISA to validate the antagonistic effect.

Galantide (M15) Proper Disposal Procedures
Because Galantide is a highly potent neuropeptide analogue, even trace amounts in

wastewater can act as endocrine disruptors in local aquatic ecosystems. Standard aqueous

disposal is strictly prohibited.
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Step-by-Step Disposal Plan
Segregation at Source: Do not mix Galantide waste with general organic solvents or

biohazardous infectious waste. Collect all Galantide-contaminated liquids (supernatants,

unused stock) and solids (pipette tips, vials) in a dedicated, puncture-resistant chemical

waste container[3].

Avoidance of Chemical Neutralization: Do NOT attempt to neutralize Galantide using

standard laboratory bleach (sodium hypochlorite).

Causality: While bleach denatures large proteins, short chimeric peptides may only

undergo partial oxidation. This can result in halogenated peptide fragments that retain

partial receptor affinity or gain unpredictable, off-target toxicological profiles.

Labeling and Documentation: Label the container explicitly as "Biologically Active Peptide

Waste - Galantide (M15)." Include the CAS Number (138579-66-5) to self-validate the waste

stream for your Environmental Health and Safety (EHS) personnel[2].

Final Disposal via Incineration: Transfer the sealed containers to a licensed professional

waste disposal service[3].

Causality: The waste must be subjected to high-temperature incineration (>850°C)

equipped with an afterburner and scrubber. This is the only method that guarantees

complete thermal oxidation of the carbon-nitrogen peptide bonds, converting the active

neuropeptide into harmless carbon oxides ( COx​) and nitrogen oxides ( NOx​)[3].
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Caption: Step-by-step disposal workflow for Galantide (M15) waste via high-temperature

incineration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10795280?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

